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Compound of Interest

Compound Name: N-Nitrosopropranolol

Cat. No.: B1217540 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the genotoxic potential of N-Nitrosopropranolol (NNP) and N-

Nitrosodimethylamine (NDMA), supported by experimental data. This document summarizes

key findings on their mutagenicity, clastogenicity, and mechanisms of DNA damage, offering

insights into their relative risks.

N-Nitrosopropranolol (NNP) is a nitrosamine impurity that can form from the widely used

beta-blocker, propranolol.[1][2][3][4][5] Its emergence has raised significant concerns due to the

well-documented carcinogenic properties of the nitrosamine class of compounds.[3][4] N-

Nitrosodimethylamine (NDMA), a potent hepatocarcinogen, is a well-studied nitrosamine found

in various sources, including certain foods, water, and as an impurity in some pharmaceuticals.

[6][7][8][9] Understanding the comparative genotoxicity of NNP and NDMA is crucial for risk

assessment and regulatory purposes.

Recent studies have demonstrated that NNP, contrary to some earlier findings, is indeed

mutagenic and genotoxic.[1][2][5][10] It has been shown to induce mutations in the bacterial

reverse mutation assay (Ames test), as well as cause DNA damage, micronuclei formation, and

gene mutations in human cells.[1][2][5][10] Similar to NDMA, the genotoxicity of NNP is

dependent on metabolic activation.[1][2]

Quantitative Comparison of Genotoxicity

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1217540?utm_src=pdf-interest
https://www.benchchem.com/product/b1217540?utm_src=pdf-body
https://www.benchchem.com/product/b1217540?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11393638/
https://www.researchgate.net/publication/370881036_Revisiting_the_mutagenicity_and_genotoxicity_of_N-nitroso_propranolol_in_bacterial_and_human_in_vitro_assays
https://veeprho.com/n-nitroso-propranolol-formation-toxicological-risks-regulations-and-analytical-detection/
https://nitrosamines.usp.org/t/n-nitroso-propranolol/1819
https://pubmed.ncbi.nlm.nih.gov/37210026/
https://veeprho.com/n-nitroso-propranolol-formation-toxicological-risks-regulations-and-analytical-detection/
https://nitrosamines.usp.org/t/n-nitroso-propranolol/1819
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105260/
https://www.ncbi.nlm.nih.gov/books/NBK601157/
https://www.mdpi.com/1660-4601/18/18/9465
https://www.medsci.org/v14p0961.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11393638/
https://www.researchgate.net/publication/370881036_Revisiting_the_mutagenicity_and_genotoxicity_of_N-nitroso_propranolol_in_bacterial_and_human_in_vitro_assays
https://pubmed.ncbi.nlm.nih.gov/37210026/
https://nitrosamines.usp.org/t/fda-revisiting-the-mutagenicity-and-genotoxicity-of-n-nitroso-propranolol-in-bacterial-and-human-in-vitro-assays/6191
https://pmc.ncbi.nlm.nih.gov/articles/PMC11393638/
https://www.researchgate.net/publication/370881036_Revisiting_the_mutagenicity_and_genotoxicity_of_N-nitroso_propranolol_in_bacterial_and_human_in_vitro_assays
https://pubmed.ncbi.nlm.nih.gov/37210026/
https://nitrosamines.usp.org/t/fda-revisiting-the-mutagenicity-and-genotoxicity-of-n-nitroso-propranolol-in-bacterial-and-human-in-vitro-assays/6191
https://pmc.ncbi.nlm.nih.gov/articles/PMC11393638/
https://www.researchgate.net/publication/370881036_Revisiting_the_mutagenicity_and_genotoxicity_of_N-nitroso_propranolol_in_bacterial_and_human_in_vitro_assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the available quantitative data from various in vitro genotoxicity

assays for NNP and NDMA. It is important to note that direct comparisons can be challenging

due to variations in experimental conditions across different studies.

Table 1: Ames Test (Bacterial Reverse Mutation Assay)

Compound
Tester
Strain(s)

Metabolic
Activation (S9)

Result Reference

N-

Nitrosopropranol

ol (NNP)

TA100, TA1535,

TA98

Required

(Hamster liver S9

more effective

than rat)

Positive

(Concentration-

dependent

increase in

revertants)

[1][2][5]

N-

Nitrosodimethyla

mine (NDMA)

TA100, TA1535

Required (Rat

and Hamster

liver S9)

Positive [1][11][12]

Table 2: In Vitro Micronucleus Test in Human Cells

Compound Cell Line
Metabolic
Activation (S9)

Result Reference

N-

Nitrosopropranol

ol (NNP)

Human

lymphoblastoid

TK6 cells

Required

(Hamster liver

S9)

Positive (Induced

micronuclei

formation)

[1][2][5]

N-

Nitrosodimethyla

mine (NDMA)

Various Required

Positive (Induces

micronuclei in

several species

and tissues)

[7][13]
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Compound Cell Line Result Reference

N-Nitrosopropranolol

(NNP)

Human HepaRG cells

(2D and 3D cultures)

Positive

(Concentration-

dependent DNA

strand breakage)

[1][2][5]

N-

Nitrosodimethylamine

(NDMA)

Various
Positive (Induces DNA

damage)
[7][13]

Metabolic Activation and Signaling Pathways
The genotoxicity of both NNP and NDMA is contingent upon their metabolic activation by

cytochrome P450 (CYP) enzymes into reactive electrophilic species that can form DNA

adducts.[3][6][14]

N-Nitrosopropranolol (NNP): Studies have identified CYP2C19 as the primary human

enzyme responsible for the bioactivation of NNP into a genotoxicant.[1][2][5] The metabolic

pathway involves the alpha-hydroxylation of the nitrosamine, leading to the formation of an

unstable intermediate that can ultimately alkylate DNA.[3]

N-Nitrosodimethylamine (NDMA): The metabolic activation of NDMA is primarily catalyzed by

CYP2E1.[6][15] This process generates a highly reactive methyldiazonium ion, which is a

potent alkylating agent that can methylate DNA bases, particularly at the N7 and O6 positions

of guanine.[6][16] These DNA adducts can lead to mispairing during DNA replication and result

in mutations if not repaired.[6]
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Metabolic Activation and Genotoxicity Pathway

N-Nitrosopropranolol (NNP) Pathway N-Nitrosodimethylamine (NDMA) Pathway

N-Nitrosopropranolol

CYP2C19

Metabolic
Activation

Reactive Intermediate

NNP-DNA Adducts

Alkylation

DNA Strand Breaks
Micronuclei

Gene Mutations

N-Nitrosodimethylamine

CYP2E1

Metabolic
Activation

Methyldiazonium Ion

Methylated DNA Adducts
(e.g., O6-methylguanine)

Methylation

Point Mutations
(G:C to A:T transitions)
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Ames Test Workflow

Start

Prepare bacterial tester strains

Mix bacteria, test compound,
and S9 (or buffer)

Pre-incubation (e.g., 30 min)

Plate on minimal agar

Incubate (48-72 hours)

Count revertant colonies

Analyze for dose-dependent increase

End
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In Vitro Micronucleus Assay Workflow

Start

Culture mammalian cells

Treat cells with test compound
(with and without S9)

Add Cytochalasin B (optional)

Harvest and fix cells

Stain with DNA-specific dye

Score micronuclei in binucleated cells

Analyze for dose-dependent increase

End
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Comet Assay Workflow

Start

Prepare single-cell suspension

Embed cells in agarose on slide

Lyse cells to form nucleoids

Alkaline DNA unwinding

Electrophoresis

Stain with fluorescent dye

Visualize comets with microscope

Quantify DNA damage via image analysis

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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